4-(1,3-Dithiolan-2-yl)phenyl methanesulfonate

• IUPAC Name: [4-(1,3-dithiolan-2-yl)phenyl] methanesulfonate
• InChI: InChI=1S/C10H12O3S3/c1-16(11,12)13-9-4-2-8(3-5-9)10-14-6-7-15-10/h2-5,10H,6-7H2,1H3
• InChI Key: JRZGCESRZLNOGT-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)OC1=CC=C(C=C1)C2SCCS2
• Molecular Formula: C10H12O3S3
• Molecular Weight: 276.4 g/mol

Description

“4-(1,3-Dithiolan-2-yl)phenyl methanesulfonate” is a chemical compound with the linear formula C10H12O3S3. It has a molecular weight of 276.397. This compound is provided to early discovery researchers as part of a collection of rare and unique chemicals.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” are not well-documented in the available resources. It has a molecular weight of 276.397.

Scientific Research Applications

Synthesis and Characterization of Complexes

Research has explored the synthesis and characterization of new heteroleptic Ni(II) complexes involving 1,3-dithiolan derivatives. These complexes have been studied for their electrocatalytic properties, particularly in oxygen evolution reaction (OER) processes. One study found that a specific complex exhibited high activity for OER, indicating potential applications in electrochemical devices and energy conversion technologies (Anamika et al., 2020).

Organic Synthesis and Ring Transformations

1,3-Dithiolan derivatives have been used in various organic synthesis processes, including the preparation of fused s-triazoles via intramolecular ring transformation. These reactions are significant for the synthesis of complex heterocyclic compounds, which have applications in pharmaceuticals and materials science (Sasaki, Ohno, & Ito, 1984).

Studies on Molecular Structure and Reactivity

Research has also focused on the structural study of nimesulide triazole derivatives, which involve 1,3-dithiolan-2-yl groups. These studies aim to understand the intermolecular interactions and the effects of substitution on supramolecular assembly. Insights from these studies can inform the design of new molecular entities with tailored properties for specific applications (Dey et al., 2015).

Reactivity and Mechanistic Insights

Investigations into the reactivity of 1,3-dithiolan derivatives with sulfonium ylides have provided valuable mechanistic insights, relevant to the synthesis and application of coenzyme lipoic acid analogs. These studies contribute to a deeper understanding of the chemical behavior of sulfonium ylides and their potential in synthetic chemistry (Tazaki, Kumakura, Nagahama, & Takagi, 1995).

Novel Material Applications

Research on sulfide polymers incorporating 1,3-dithiolan derivatives has explored their use as cathode materials in rechargeable lithium batteries. This work highlights the potential of thiolane groups as functional components in energy storage technologies, offering new avenues for the development of high-capacity battery materials (Zhang et al., 2007).